Methyl 1-acetylindazole-3-carboxylate

• Molecular Formula: C11H10N2O3
• Molecular Weight: 218.21 g/mol
• IUPAC Name: methyl 1-acetylindazole-3-carboxylate
• InChI: InChI=1S/C11H10N2O3/c1-7(14)13-9-6-4-3-5-8(9)10(12-13)11(15)16-2/h3-6H,1-2H3
• InChI Key: XKGAXDIZBBLBCQ-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N1C2=CC=CC=C2C(=N1)C(=O)OC

Description

Methyl 1-acetylindazole-3-carboxylate is a useful research compound. Its molecular formula is C11H10N2O3 and its molecular weight is 218.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Methyl (2-acetamidophenyl)acetate (24.3 g, 0.12 mol) and acetic anhydride (24.3 ml, 0.26 mmol) were dissolved in acetic acid (60 ml). To the resulting solution, tert-butyl nitrite (90% purity, 18.6 ml, 0.14 mol) was added dropwise over 20 minutes under stirring at 90° C. After completion of the dropwise addition, the reaction mixture was stirred at 90° C. for further 1 hour. The reaction mixture was cooled to room temperature and then, poured in water (500 ml), followed by stirring for 1 hour. The crystals thus precipitated were collected by filtration under reduced pressure and dissolved in chloroform. The chloroform solution was washed with a saturated aqueous solution of sodium bicarbonate and saturated brine, dried over anhydrous sodium sulfate, and distilled under reduced pressure to remove the solvent, whereby methyl 1-acetylindazole-3-carboxylate (22.3 g, 85%) was obtained as a yellow solid.